Cas no 185323-48-2 (Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-)

Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- structure
185323-48-2 structure
Product name:Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
CAS No:185323-48-2
MF:C18H18N4O6
MW:386.35872
CID:114524
PubChem ID:57370829

Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
    • 2-[(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxobutanamide
    • Butanamide, 2-(2-methoxy-4-nitrophenyl)azo-N-(4-methoxyphenyl)-3-oxo-
    • DTXSID60724795
    • 2-[(E)-(2-Methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxobutanamide
    • 185323-48-2
    • Inchi: InChI=1S/C18H18N4O6/c1-11(23)17(18(24)19-12-4-7-14(27-2)8-5-12)21-20-15-9-6-13(22(25)26)10-16(15)28-3/h4-10,17H,1-3H3,(H,19,24)/b21-20+
    • InChI Key: LPCWWXRRWNDDFT-QZQOTICOSA-N
    • SMILES: COC1C=C([N+]([O-])=O)C=CC=1/N=N/C(C(=O)C)C(NC1C=CC(OC)=CC=1)=O

Computed Properties

  • Exact Mass: 386.12274
  • Monoisotopic Mass: 386.12263431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 132.49

Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- Related Literature

Additional information on Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-

测试

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